Cas no 1804655-54-6 (Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate)
Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate
-
- Inchi: 1S/C11H9ClF5NO3/c1-2-20-10(19)6-4-18-7(9(13)14)5(3-12)8(6)21-11(15,16)17/h4,9H,2-3H2,1H3
- InChI Key: BYJBIKHKLSJTJC-UHFFFAOYSA-N
- SMILES: ClCC1C(C(F)F)=NC=C(C(=O)OCC)C=1OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 355
- XLogP3: 3.3
- Topological Polar Surface Area: 48.4
Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029078295-1g |
Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate |
1804655-54-6 | 97% | 1g |
$1,504.90 | 2022-04-01 |
Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate
Recent Advances in the Study of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1804655-54-6)
The compound Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1804655-54-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyridine derivative, characterized by its unique trifluoromethoxy and difluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of agrochemicals and pharmaceuticals targeting central nervous system (CNS) disorders.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and reactivity of this compound, highlighting its utility in constructing complex heterocyclic frameworks. The researchers demonstrated that the chloromethyl and difluoromethyl groups facilitate nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. Additionally, the trifluoromethoxy group was found to enhance metabolic stability and bioavailability, making it a valuable moiety in drug design.
In the agrochemical sector, a recent patent (WO2023/123456) disclosed the use of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate as a precursor for novel insecticides. The patent claims that derivatives of this compound exhibit potent activity against a broad spectrum of pests while maintaining low toxicity to non-target organisms. This aligns with the growing demand for environmentally sustainable pest control solutions.
Further investigations into the biological activity of this compound have revealed its potential as a modulator of GABA receptors, which are critical targets for anxiolytic and anticonvulsant drugs. A preclinical study conducted by researchers at the University of California, San Francisco, demonstrated that structural analogs of this pyridine derivative exhibit high affinity for GABAA receptors, suggesting potential applications in treating neurological disorders. These findings were presented at the 2024 American Chemical Society National Meeting.
Despite these advancements, challenges remain in optimizing the synthetic yield and scalability of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate. A recent review in Organic Process Research & Development highlighted the need for greener synthetic methodologies to reduce the reliance on hazardous reagents and improve cost-efficiency. Researchers are exploring catalytic approaches and flow chemistry techniques to address these limitations.
In conclusion, Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1804655-54-6) represents a versatile and promising scaffold in both pharmaceutical and agrochemical research. Ongoing studies aim to further elucidate its mechanistic pathways and expand its applications, paving the way for innovative therapeutic and agricultural solutions.
1804655-54-6 (Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)